Cas no 1001412-74-3 (4-{1H-pyrrolo2,3-bpyridin-3-yl}butan-1-amine)

• Product Name: 4-{1H-pyrrolo2,3-bpyridin-3-yl}butan-1-amine
• CAS No: 1001412-74-3
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 1095843
• PubChem ID: 58443079
• Update Time: 2024-07-27

4-{1H-pyrrolo2,3-bpyridin-3-yl}butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-3-butanamine
• 4-{1H-pyrrolo2,3-bpyridin-3-yl}butan-1-amine

• Inchi： 1S/C11H15N3/c12-6-2-1-4-9-8-14-11-10(9)5-3-7-13-11/h3,5,7-8H,1-2,4,6,12H2,(H,13,14)
• InChI Key： COYWMULLJRQZJF-UHFFFAOYSA-N
• SMILES： C12NC=C(CCCCN)C1=CC=CN=2

Computed Properties

• Exact Mass: 189.126598g/mol
• Monoisotopic Mass: 189.126598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 189.26g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• pka: 14.22±0.40(Predicted)